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Compound of Interest

Compound Name: 5-Methoxybenzene-1,3-diamine

Cat. No.: B1601182

Technical Support Center: 3,5-Diaminoanisole

A comprehensive guide for researchers, scientists, and drug development professionals on the
storage, handling, and troubleshooting of 3,5-Diaminoanisole in experimental settings.

This technical support guide is designed to provide in-depth, field-proven insights into the
practical use of 3,5-Diaminoanisole. As a Senior Application Scientist, my goal is to equip you
with the necessary knowledge to handle this compound safely and effectively, troubleshoot
common experimental challenges, and ensure the integrity of your results.

Core Concepts: Understanding 3,5-Diaminoanisole

3,5-Diaminoanisole, an aromatic amine, is a valuable building block in organic synthesis.
However, its reactivity and potential hazards necessitate a thorough understanding of its
properties. Aromatic amines are generally susceptible to oxidation, can be sensitive to light and
heat, and may pose health risks.[1]

Chemical and Physical Properties
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Property Value Source
Molecular Formula C7H10N20 [2]
Molecular Weight 138.17 g/mol [2]
Appearance Off-white to violet powder [3]
Melting Point 66-67 °C [3]
Solubility Soluble in water and ethanol. [3]

Storage and Handling: Ensuring Stability and Safety

Proper storage and handling are paramount to maintain the integrity of 3,5-Diaminoanisole and
to ensure a safe laboratory environment.

Storage Guidelines

o Temperature: Store in a cool place, with a recommended storage temperature of 4°C for
long-term stability.

o Atmosphere: Keep the container tightly closed in a dry and well-ventilated place.[2] For
enhanced stability, especially for long-term storage, consider storing under an inert
atmosphere (e.g., nitrogen or argon).

 Light: Protect from light, as aromatic amines can darken upon exposure.

o Container Integrity: Containers that have been opened must be carefully resealed and kept
upright to prevent leakage.[2]

Handling Procedures

Due to its potential hazards, 3,5-Diaminoanisole should be handled with appropriate
engineering controls and personal protective equipment (PPE).

Engineering Controls:

e Fume Hood: Always handle 3,5-Diaminoanisole in a well-ventilated chemical fume hood.[1]
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o Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible in the immediate work area.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use compatible chemical-resistant gloves (e.qg., nitrile rubber). Inspect
gloves before use and change them frequently, especially if contaminated.

o Skin and Body Protection: Wear a flame-resistant lab coat and appropriate protective
clothing to prevent skin exposure.

o Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH-approved
respirator.

Workflow for Safe Handling:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Storage and handling guidelines for 3,5-
Diaminoanisole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601182#storage-and-handling-guidelines-for-3-5-
diaminoanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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